Potassium phosphate-tribasic Potassium phosphate-tribasic Potassium Phosphate is an inorganic compound used as a laxative, dietary supplement and for electrolyte-replacement purposes. Phosphate, a predominant intracellular anion, plays an important role in energy storage, osteoblastic and osteoclastic activities, regulating serum calcium concentrations and numerous cellular phosphate-transfer reactions. Potassium phosphate increases fluidity of the intestinal contents by retention of water by osmotic forces, thereby indirectly inducing intestinal smooth muscle constriction.
Brand Name: Vulcanchem
CAS No.: 7778-53-2
VCID: VC0147822
InChI: InChI=1S/3K.H3O4P/c;;;1-5(2,3)4/h;;;(H3,1,2,3,4)/q3*+1;/p-3
SMILES: [O-]P(=O)([O-])[O-].[K+].[K+].[K+]
Molecular Formula: Anhydrous: K3PO4; Hydrated: K3PO4· nH2O (n = 1 or 3)
K3PO4
K3O4P
Molecular Weight: 212.266 g/mol

Potassium phosphate-tribasic

CAS No.: 7778-53-2

Reference Standards

VCID: VC0147822

Molecular Formula: Anhydrous: K3PO4; Hydrated: K3PO4· nH2O (n = 1 or 3)
K3PO4
K3O4P

Molecular Weight: 212.266 g/mol

Potassium phosphate-tribasic - 7778-53-2

CAS No. 7778-53-2
Product Name Potassium phosphate-tribasic
Molecular Formula Anhydrous: K3PO4; Hydrated: K3PO4· nH2O (n = 1 or 3)
K3PO4
K3O4P
Molecular Weight 212.266 g/mol
IUPAC Name tripotassium;phosphate
Standard InChI InChI=1S/3K.H3O4P/c;;;1-5(2,3)4/h;;;(H3,1,2,3,4)/q3*+1;/p-3
Standard InChIKey LWIHDJKSTIGBAC-UHFFFAOYSA-K
SMILES [O-]P(=O)([O-])[O-].[K+].[K+].[K+]
Canonical SMILES [O-]P(=O)([O-])[O-].[K+].[K+].[K+]
Physical Description DryPowder; Liquid
Colourless or white, odourless hygroscopic crystals or granules. Hydrated forms available include the monohydrate and trihydrate
Description Potassium Phosphate is an inorganic compound used as a laxative, dietary supplement and for electrolyte-replacement purposes. Phosphate, a predominant intracellular anion, plays an important role in energy storage, osteoblastic and osteoclastic activities, regulating serum calcium concentrations and numerous cellular phosphate-transfer reactions. Potassium phosphate increases fluidity of the intestinal contents by retention of water by osmotic forces, thereby indirectly inducing intestinal smooth muscle constriction.
Related CAS 16068-46-5 (Parent)
Solubility Freely soluble in water. Insoluble in ethanol
Synonyms dipotassium hydrogen phosphate
K2HPO4
KD2PO4
potassium acid phosphate
potassium dideuterium phosphate
potassium dihydrogen phosphate
potassium monohydrogen phosphate
potassium phosphate
potassium phosphate (K-H2PO4)
potassium phosphate (K-H3PO4(1:2))
potassium phosphate (K2-HPO4)
potassium phosphate (K3-PO4)
potassium phosphate, dibasic
potassium phosphate, monobasic
potassium phosphate, unspecified form
PubChem Compound 62657
Last Modified Nov 11 2021
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